![molecular formula C23H21N3O4S B2997855 2-benzamido-N-(benzo[d][1,3]dioxol-5-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide CAS No. 941967-29-9](/img/structure/B2997855.png)
2-benzamido-N-(benzo[d][1,3]dioxol-5-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-benzamido-N-(benzo[d][1,3]dioxol-5-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide” is a novel azolidine compound . It is also referred to as INCB-3344 or INCB 3344 . This compound is useful as a pharmaceutical agent, particularly as an antibacterial agent .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, noble ligands of (E)-N0-(benzo[d]dioxol-5-ylmethylene)-4-methyl-benzenesulfonohydrazide (BDMMBSH) were prepared via a simple condensation method using benzo-[d][1,3]-dioxole carbaldehyde, benzenesulfonylhydrazine (BSH), and 4-methyl-benzenesulphonylhydrazine (4-MBSH) in good yield . Another synthesis method involves the use of 5-bromo-benzo [d] [1,3]dioxole, PdCl2, xantphos, Cs2CO3, 1,4-dioxane, and other reagents .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various spectroscopic techniques, such as 1H-NMR, 13C-NMR, FTIR, and UV-Vis spectroscopy. Their crystal structures were analyzed using the single crystal X-ray diffraction method (SCXRDM) .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been described in the literature. For example, the synthesis of BDMMBSH compounds involved a simple condensation method . Another method involved the use of 5-bromo-benzo [d] [1,3]dioxole, PdCl2, xantphos, Cs2CO3, 1,4-dioxane, and other reagents .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using various techniques. For instance, the BDMMBSH derivatives were characterized using different spectroscopic techniques, such as 1H-NMR, 13C-NMR, FTIR, and UV-Vis spectroscopy .Scientific Research Applications
Disposition and Metabolism
Research on related compounds, such as the orexin receptor antagonist SB-649868, provides insights into the disposition and metabolism of benzothiazole derivatives. The study conducted by Renzulli et al. (2011) on SB-649868 revealed its extensive metabolism with principal elimination via feces and minor urinary excretion, highlighting the importance of understanding the metabolic pathways and elimination mechanisms of such compounds for their therapeutic applications (Renzulli, Nash, Wright, Thomas, Zamuner, Pellegatti, Bettica, & Boyle, 2011).
Potential Therapeutic Applications
The synthesis and investigation of benzo[d]thiazol derivatives for their antidepressant and anticonvulsant effects, as studied by Jin et al. (2019), suggest that compounds with a benzothiazole core could have significant potential in treating neurological disorders. Specifically, derivatives 2c and 2d showed promising antidepressant and anticonvulsant activities, indicating the relevance of further exploring benzothiazole derivatives for therapeutic purposes (Jin, Fu, Guan, & Jiang, 2019).
Research on Environmental and Health Impacts
The study of persistent organic pollutants (POPs) including polybrominated diphenyl ethers (PBDEs) in human and environmental samples, as reported by Shaw et al. (2013), underscores the importance of evaluating the environmental persistence and potential health risks of synthetic compounds, including those with benzothiazole and benzamido functional groups. Such research informs regulatory decisions and public health policies regarding the use and disposal of these compounds (Shaw, Berger, Harris, Yun, Wu, Liao, Blum, Stefani, & Kannan, 2013).
Safety and Hazards
Future Directions
The future directions for the research and development of “2-benzamido-N-(benzo[d][1,3]dioxol-5-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide” could involve further exploration of its pharmaceutical applications, particularly as an antibacterial agent . Additionally, more research could be conducted to fully understand its mechanism of action and to optimize its synthesis process.
Mechanism of Action
Mode of Action
The exact mode of action of this compound is currently unknown. Based on its structural similarity to other benzodioxol and thiazole derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions .
Biochemical Pathways
Similar compounds have been shown to affect various cellular processes, including cell cycle regulation, apoptosis, and signal transduction
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, half-life, and potential for drug-drug interactions .
Result of Action
Similar compounds have demonstrated antitumor activity, suggesting that this compound may also have potential therapeutic effects in cancer treatment .
Properties
IUPAC Name |
2-benzamido-N-(1,3-benzodioxol-5-ylmethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O4S/c27-21(15-5-2-1-3-6-15)26-23-25-20-16(7-4-8-19(20)31-23)22(28)24-12-14-9-10-17-18(11-14)30-13-29-17/h1-3,5-6,9-11,16H,4,7-8,12-13H2,(H,24,28)(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNPVUMVFOCZXAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)SC(=N2)NC(=O)C3=CC=CC=C3)C(=O)NCC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.